Cas no 23010-42-6 (N-(3-sulfamoylphenyl)acetamide)

• Product Name: N-(3-sulfamoylphenyl)acetamide
• CAS No: 23010-42-6
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• MDL: MFCD03987222
• CID: 5248581
• PubChem ID: 5191950
• Update Time: 2025-06-15

N-(3-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(aminosulfonyl)phenyl]-
• N-(3-sulfamoylphenyl)acetamide

• MDL： MFCD03987222
• Inchi： 1S/C8H10N2O3S/c1-6(11)10-7-3-2-4-8(5-7)14(9,12)13/h2-5H,1H3,(H,10,11)(H2,9,12,13)
• InChI Key： ZMXZWFNWSWLMFN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(S(N)(=O)=O)=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-sulfamoylphenyl)acetamide

Professional Introduction to N-(3-sulfamoylphenyl)acetamide (CAS No. 23010-42-6)

N-(3-sulfamoylphenyl)acetamide, a compound with the chemical identifier CAS No. 23010-42-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and molecular research. The presence of a sulfamoyl group and an acetamide moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The sulfamoyl group, characterized by its high reactivity and ability to form hydrogen bonds, plays a crucial role in the interactions of N-(3-sulfamoylphenyl)acetamide with biological targets. This feature has made it a valuable building block in the design of novel therapeutic agents. Recent studies have highlighted its potential in modulating enzyme activities and receptor binding, which are essential for developing treatments against various diseases.

In the realm of drug discovery, N-(3-sulfamoylphenyl)acetamide has been explored as a precursor for more complex molecules. Its structural framework allows for modifications that can enhance pharmacological properties such as solubility, bioavailability, and target specificity. Researchers have been particularly interested in its ability to act as a scaffold for designing molecules that interact with proteins involved in metabolic pathways and signal transduction.

One of the most promising applications of N-(3-sulfamoylphenyl)acetamide is in the development of anti-inflammatory agents. The sulfamoyl group's capacity to interact with biological targets has been leveraged to create compounds that can inhibit inflammatory responses. Preliminary studies have shown that derivatives of this molecule can modulate the activity of enzymes such as COX-2 and LOX, which are key players in inflammation processes.

Additionally, N-(3-sulfamoylphenyl)acetamide has shown potential in the field of oncology. Its ability to interfere with critical signaling pathways has led to investigations into its role as an anti-cancer agent. Researchers have been exploring its effects on kinases and other enzymes that are overactive in cancer cells. The compound's structure allows for precise targeting, which could lead to more effective treatments with fewer side effects compared to existing chemotherapeutic agents.

The synthesis of N-(3-sulfamoylphenyl)acetamide involves multi-step organic reactions that highlight its complexity and the expertise required to produce it in high purity. The process typically begins with the preparation of 3-aminobenzenesulfonyl chloride, which is then reacted with acetamide under controlled conditions. The yield and purity of the final product are critical factors that influence its subsequent applications in pharmaceutical research.

Advances in synthetic methodologies have enabled researchers to produce N-(3-sulfamoylphenyl)acetamide more efficiently and cost-effectively. Techniques such as flow chemistry and catalytic processes have improved the scalability of its synthesis, making it more accessible for large-scale studies and commercial applications. These advancements have also contributed to the development of new derivatives with enhanced properties.

The pharmacokinetic profile of N-(3-sulfamoylphenyl)acetamide is another area of interest. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties. These insights help in designing formulations that maximize efficacy while minimizing adverse effects.

Computational modeling has played a significant role in predicting the behavior of N-(3-sulfamoylphenyl)acetamide both in vitro and in vivo. Molecular docking studies have been used to identify potential binding sites on biological targets, while computer simulations have helped in understanding its interactions at a molecular level. These computational approaches complement experimental research by providing rapid screening tools for drug discovery.

The future prospects for N-(3-sulfamoylphenyl)acetamide are vast, with ongoing research aiming to uncover new applications and improve existing ones. Collaborative efforts between academia and industry are crucial for translating laboratory findings into clinical applications. As our understanding of biological systems continues to grow, so does the potential for this versatile compound to contribute to medical advancements.